Cas no 167820-07-7 (methyl (2R)-2-hydroxy-2-(2-methoxyphenyl)acetate)

• Product Name: methyl (2R)-2-hydroxy-2-(2-methoxyphenyl)acetate
• CAS No: 167820-07-7
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 6294138
• PubChem ID: 45114263
• Update Time: 2025-06-12

methyl (2R)-2-hydroxy-2-(2-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl (2R)-2-hydroxy-2-(2-methoxyphenyl)acetate
• 167820-07-7
• methyl (2R)-2-(methoxyphenyl)-2-hydroxyethanoate
• methyl(2r)-2-(methoxyphenyl)-2-hydroxyethanoate
• (R)-Methyl 2-hydroxy-2-(2-methoxyphenyl)acetate
• KFHNZFDETCOCCF-SECBINFHSA-N
• EN300-23337669
• SCHEMBL6404524

• Inchi： 1S/C10H12O4/c1-13-8-6-4-3-5-7(8)9(11)10(12)14-2/h3-6,9,11H,1-2H3/t9-/m1/s1
• InChI Key： KFHNZFDETCOCCF-SECBINFHSA-N
• SMILES： O(C)C1C=CC=CC=1[C@H](C(=O)OC)O

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on methyl (2R)-2-hydroxy-2-(2-methoxyphenyl)acetate

Methyl (2R)-2-hydroxy-2-(2-methoxyphenyl)acetate: A Comprehensive Overview

Methyl (2R)-2-hydroxy-2-(2-methoxyphenyl)acetate (CAS No. 167820-07-7) is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, often referred to as (R)-MOM-phenylglycolate methyl ester, is characterized by its unique structural features and versatile applications. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

Methyl (2R)-2-hydroxy-2-(2-methoxyphenyl)acetate is a chiral ester with the molecular formula C₁₁H₁₄O₄. The compound features a 2-methoxyphenyl group attached to a chiral carbon center, which is also bonded to a hydroxyl group and an acetate moiety. The presence of the chiral center imparts optical activity to the molecule, making it an important building block in asymmetric synthesis. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane.

The physical properties of methyl (2R)-2-hydroxy-2-(2-methoxyphenyl)acetate include a melting point of approximately 65-67°C and a boiling point of around 180-185°C at reduced pressure. The compound exhibits good stability under normal laboratory conditions but should be stored in a cool, dry place to prevent degradation.

Synthesis Methods

The synthesis of methyl (2R)-2-hydroxy-2-(2-methoxyphenyl)acetate can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 2-methoxybenzaldehyde with methyl glycolate in the presence of a suitable catalyst. This reaction typically proceeds via an aldol condensation followed by reduction to form the desired chiral ester. Another approach involves the use of chiral auxiliaries or catalysts to control the stereochemistry during the synthesis process.

A recent study published in the Journal of Organic Chemistry reported a highly efficient and enantioselective synthesis of methyl (2R)-2-hydroxy-2-(2-methoxyphenyl)acetate using a novel catalytic system. The researchers employed a chiral phosphoric acid catalyst, which facilitated the formation of the desired enantiomer with high enantiomeric excess (ee > 99%). This method not only improved the yield but also reduced the number of purification steps required, making it more suitable for large-scale production.

Applications in Pharmaceuticals and Materials Science

Methyl (2R)-2-hydroxy-2-(2-methoxyphenyl)acetate has found applications in various fields due to its unique properties. In pharmaceutical research, this compound serves as an important intermediate in the synthesis of bioactive molecules. Its chiral nature makes it particularly valuable for the preparation of enantiomerically pure drugs, which often exhibit enhanced efficacy and reduced side effects compared to their racemic counterparts.

One notable application is in the synthesis of anti-inflammatory agents. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of methyl (2R)-2-hydroxy-2-(2-methoxyphenyl)acetate exhibited potent anti-inflammatory activity in vitro and in vivo. These derivatives were found to inhibit cyclooxygenase enzymes (COX-1 and COX-2), which are key targets in inflammation pathways.

In materials science, methyl (2R)-2-hydroxy-2-(2-methoxyphenyl)acetate has been explored for its potential use in polymer synthesis. The compound can be incorporated into polymer chains to introduce chirality and functional groups that enhance material properties such as mechanical strength, thermal stability, and biocompatibility. A recent study published in Macromolecules reported the successful synthesis of chiral polymers using this ester as a monomer. The resulting polymers exhibited excellent optical properties and were used in applications such as optical sensors and drug delivery systems.

Safety Considerations and Handling

While methyl (2R)-2-hydroxy-2-(2-methoxyphenyl)acetate is generally considered safe for laboratory use when proper precautions are taken, it is important to handle this compound with care. Users should wear appropriate personal protective equipment (PPE), including gloves, goggles, and lab coats, to prevent skin contact and inhalation. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials.

In case of accidental exposure, immediate action should be taken to minimize health risks. If skin contact occurs, wash the affected area thoroughly with soap and water. If inhalation occurs, move to fresh air immediately and seek medical attention if necessary. For more detailed safety information, refer to the Material Safety Data Sheet (MSDS) for this compound.

Conclusion

Methyl (2R)-2-hydroxy-2-(2-methoxyphenyl)acetate (CAS No. 167820-07-7) is a versatile chiral ester with significant potential in various scientific fields. Its unique chemical structure makes it an important building block for asymmetric synthesis, pharmaceutical development, and materials science applications. Ongoing research continues to uncover new uses for this compound, highlighting its importance in modern chemistry.